Cas no 1220033-59-9 ((2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride)

• Product Name: (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride
• CAS No: 1220033-59-9
• MF: C₁₂H₂₃ClN₂O
• MW: 246.776822328568
• CID: 1076547
• PubChem ID: 56831919
• Update Time: 2025-05-26

(2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride
• (2-Methylpiperidin-1-yl)(piperidin-3-yl)methanonehydrochloride
• (2-Methylpiperidin-1-yl)(piperidin-3-yl)methanone hydrochloride
• 1220033-59-9
• (2-Methyl-1-piperidinyl)(3-piperidinyl)methanonehydrochloride
• AKOS015844621
• (2-methylpiperidin-1-yl)-piperidin-3-ylmethanone;hydrochloride

• MDL： MFCD13562204
• Inchi： 1S/C12H22N2O.ClH/c1-10-5-2-3-8-14(10)12(15)11-6-4-7-13-9-11;/h10-11,13H,2-9H2,1H3;1H
• InChI Key： CQMHEKYRJOVXSO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CNCCC1)N1CCCCC1C

Computed Properties

• Exact Mass: 246.1498911g/mol
• Monoisotopic Mass: 246.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride

Compound CAS No. 1220033-59-9: (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone Hydrochloride

The compound with CAS No. 1220033-59-9, commonly referred to as (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse applications in drug discovery and development. The structure of this compound is characterized by a methanone group bridging two piperidine rings, one of which is substituted with a methyl group at the 2-position. This unique architecture contributes to its potential biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of piperidine-based compounds in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that analogs of (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride exhibit promising activity against various targets, including enzymes involved in neurodegenerative diseases and cancer. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it more amenable for pharmacological testing and eventual clinical use.

The synthesis of (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride involves a multi-step process that typically begins with the preparation of the respective piperidine derivatives. Advanced synthetic techniques, such as Suzuki coupling and nucleophilic substitution, have been employed to optimize the yield and purity of this compound. Researchers have also explored green chemistry approaches to minimize environmental impact during its production, aligning with current trends toward sustainable chemical synthesis.

In terms of biological activity, this compound has shown potent inhibitory effects on several key enzymes, including histone deacetylases (HDACs) and kinase targets. A study conducted at the University of California revealed that (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride demonstrates selective inhibition of HDAC6, which is implicated in various pathological conditions such as inflammation and cancer progression. This selectivity is crucial for reducing off-target effects and improving therapeutic efficacy.

Furthermore, computational modeling studies have provided valuable insights into the molecular interactions of (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride with its target proteins. Using molecular docking simulations, scientists have identified key residues responsible for binding affinity and have proposed modifications to enhance potency. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of this compound's mechanism of action.

The pharmacokinetic profile of (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride has also been extensively studied. Preclinical data indicate moderate absorption and distribution properties, with favorable bioavailability when administered orally. However, further investigations are required to assess its metabolism and excretion pathways in vivo, which are critical for determining its suitability as a drug candidate.

In conclusion, (2-Methyl-1-piperidinyl)(3-piperidinyl)methanone hydrochloride represents a promising lead compound in the quest for novel therapeutics. Its unique structure, coupled with emerging research findings, positions it as a valuable tool for exploring new avenues in drug discovery. As ongoing studies continue to unravel its potential applications, this compound stands at the forefront of scientific innovation in the chemical and pharmaceutical industries.